Cas no 2138808-35-0 (Propanoic acid, 2,2-difluoro-3-[(4-hydroxy-2-buten-1-yl)amino]-)

• Product Name: Propanoic acid, 2,2-difluoro-3-[(4-hydroxy-2-buten-1-yl)amino]-
• CAS No: 2138808-35-0
• MF: C₇H₁₁F₂NO₃
• MW: 195.163949251175
• CID: 5300496
• Update Time: 2025-05-20

Propanoic acid, 2,2-difluoro-3-[(4-hydroxy-2-buten-1-yl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-[(4-hydroxybut-2-en-1-yl)amino]propanoic acid
• 2,2-difluoro-3-[[(E)-4-hydroxybut-2-enyl]amino]propanoic acid
• Propanoic acid, 2,2-difluoro-3-[(4-hydroxy-2-buten-1-yl)amino]-

• Inchi： 1S/C7H11F2NO3/c8-7(9,6(12)13)5-10-3-1-2-4-11/h1-2,10-11H,3-5H2,(H,12,13)/b2-1+
• InChI Key： MSRBAJOACSWYPL-OWOJBTEDSA-N
• SMILES： FC(C(=O)O)(CNC/C=C/CO)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 194
• XLogP3: -2.6
• Topological Polar Surface Area: 69.6

Additional information on Propanoic acid, 2,2-difluoro-3-[(4-hydroxy-2-buten-1-yl)amino]-

Propanoic acid, 2,2-difluoro-3-[(4-hydroxy-2-buten-1-yl)amino]- (CAS No. 2138808-35-0): A Comprehensive Overview

Propanoic acid, 2,2-difluoro-3-[(4-hydroxy-2-buten-1-yl)amino]-, identified by its CAS number 2138808-35-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, exhibits a blend of chemical properties that make it a promising candidate for various applications in medicinal chemistry and drug design.

The molecular structure of Propanoic acid, 2,2-difluoro-3-[(4-hydroxy-2-buten-1-yl)amino]- incorporates several key functional groups, including fluoro substituents and an amine linkage. These features contribute to its distinct reactivity and potential biological activity. The presence of fluoro atoms, in particular, is well-documented to enhance metabolic stability and binding affinity in drug molecules, making this compound a valuable asset in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the synthesis and characterization of fluorinated compounds due to their advantageous pharmacokinetic properties. The fluorine atom's ability to influence electronic distribution and steric effects has been leveraged to improve the efficacy and selectivity of pharmaceuticals. The specific arrangement of functional groups in Propanoic acid, 2,2-difluoro-3-[(4-hydroxy-2-buten-1-yl)amino]- suggests potential applications in the design of kinase inhibitors, receptor modulators, and other bioactive molecules.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that derivatives of this molecule may exhibit inhibitory activity against various targets relevant to inflammatory diseases, cancer, and infectious disorders. The amine group and hydroxyl moiety provide opportunities for further derivatization, allowing chemists to tailor the compound's properties for specific therapeutic applications.

The synthesis of Propanoic acid, 2,2-difluoro-3-[(4-hydroxy-2-buten-1-yl)amino]- presents unique challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound with high purity and yield. Techniques such as multi-step organic synthesis combined with catalytic processes have been employed to streamline the production process. These advancements have not only improved accessibility but also facilitated further exploration of its chemical space.

Evaluation of the compound's pharmacological profile has revealed intriguing insights into its mechanism of action. Preclinical studies suggest that it may interact with biological pathways involved in cell signaling and proliferation. The fluoro substituents are particularly noteworthy for their ability to modulate binding interactions at the molecular level. This has led to investigations into its potential as an allosteric modulator or a scaffold for structure-based drug design.

The growing body of evidence supporting the therapeutic potential of fluorinated compounds has prompted researchers to explore novel synthetic routes and derivatives. The structural motifs present in Propanoic acid, 2,2-difluoro-3-[(4-hydroxy-2-buten-1-yl)amino]- offer a rich foundation for generating structurally diverse libraries for high-throughput screening. Such libraries are instrumental in identifying lead compounds that can be optimized further through medicinal chemistry interventions.

In conclusion, Propanoic acid, 2,2-difluoro-3-[(4-hydroxy-2-buten-1-yl)amino]- (CAS No. 2138808-35-0) represents a significant advancement in the realm of pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable candidate for further investigation. As research continues to uncover new therapeutic applications and synthetic strategies, this compound is poised to play a crucial role in the development of next-generation medications.